2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-{4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl}acetamide

• Molecular Formula: C25H24N4O5
• Molecular Weight: 460.5 g/mol
• IUPAC Name: 2-(7,8-dimethoxy-2-oxo-1H-3-benzazepin-3-yl)-N-[4-(1-methylimidazole-2-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C25H24N4O5/c1-28-11-9-26-25(28)24(32)16-4-6-19(7-5-16)27-22(30)15-29-10-8-17-12-20(33-2)21(34-3)13-18(17)14-23(29)31/h4-13H,14-15H2,1-3H3,(H,27,30)
• InChI Key: RLULNAYPRLOKPA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(=O)C2=CC=C(C=C2)NC(=O)CN3C=CC4=CC(=C(C=C4CC3=O)OC)OC

Description

This compound is a structurally complex molecule featuring a 3-benzazepine core substituted with 7,8-dimethoxy groups and a 2-oxo-1,2-dihydro moiety. The benzazepine ring is linked via an acetamide bridge to a phenyl group further functionalized with a 1-methyl-1H-imidazole-2-carbonyl substituent. Such multi-heterocyclic architectures are common in medicinal chemistry, often targeting central nervous system (CNS) disorders, oncology, or infectious diseases due to their ability to interact with diverse biological receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-{4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl}acetamide typically involves multiple stepsThe reaction conditions often require the use of specific reagents and catalysts to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of automated reactors and continuous flow systems to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions

2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-{4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl}acetamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. The reaction conditions often involve controlled temperatures, specific solvents, and catalysts to ensure the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds .

Scientific Research Applications

2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-{4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl}acetamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development for various diseases.

Industry: It is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-{4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl}acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional analogs, highlighting differences in core scaffolds, substituents, and biological activities:

Compound Name	Core Structure	Substituents/Modifications	Biological Activity	Reference
Target Compound	3-Benzazepine	7,8-Dimethoxy, 2-oxo-dihydro, acetamide-linked to 4-(1-methylimidazole-2-carbonyl)phenyl	Presumed: CNS/oncology targets (inferred)	N/A
W1: 3-(2-(1H-Benzo[d]imidazol-2-ylthio)acetamido)-N-(2,4-dinitrophenyl)benzamide	Benzimidazole	Thioacetamido bridge, 2,4-dinitrophenyl	Antimicrobial, anticancer
Compound 35: N-[4-[(4-Methyl-1-piperazinyl)sulfonyl]phenyl]acetamide	Phenylacetamide	4-Methylpiperazinyl sulfonyl	Analgesic (comparable to paracetamol)
10VP91: 2-(1-Cyclohexyl-1H-benzo[d]imidazol-2-yl)-N-((1R,2R,3R,5S)-2,6,6-trimethylbicyclo[3.1.1]heptan-1-yl)acetamide	Benzimidazole	Cyclohexyl group, bicyclic terpene-derived amine	Presumed: Anti-inflammatory or CNS activity
N-{3-[(6-Fluoro-1,2,3,4-tetrahydro-9H-carbazol-9-yl)carbonyl]phenyl}acetamide	Tetrahydrocarbazole	Fluoro-substituted carbazole, acetamide-linked phenyl	Potential: Antipsychotic or anticancer
2-(1,1-Dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(4-hydroxyphenyl)acetamide	Benzothiazole	Sulfone, 4-hydroxyphenyl	Inferred: Anti-inflammatory or enzyme inhibition

Key Observations:

Core Heterocycle Influence: The 3-benzazepine core in the target compound distinguishes it from benzimidazoles (W1, 10VP91) or tetrahydrocarbazoles . In contrast, benzimidazole derivatives often exhibit antimicrobial or anticancer activities . The benzothiazole analog demonstrates how sulfur-containing heterocycles can enhance metabolic stability or target specificity compared to nitrogen-rich systems like imidazoles.

Substituent Effects: The 7,8-dimethoxy groups on the benzazepine may enhance lipophilicity and blood-brain barrier penetration, a feature absent in simpler phenylacetamides (e.g., Compound 35) .

Synthetic Complexity: The target compound’s synthesis likely involves multi-step coupling reactions, akin to the preparation of 10VP91, which employs HOBt/EDC-mediated amide bond formation .

Pharmacological Divergence :

• While the target compound’s dimethoxy groups suggest antioxidant or neuroprotective properties, the dinitrophenyl group in W1 confers electron-withdrawing effects that enhance antimicrobial potency .
• Compound 35’s piperazinyl sulfonyl group improves solubility and analgesic efficacy, illustrating how polar substituents can optimize pharmacokinetics .

Biological Activity

The compound 2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-{4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl}acetamide represents a novel entry into the class of benzazepines, which are known for their diverse biological activities. This article explores the biological activity of this compound, including its pharmacological profiles and potential therapeutic applications.

Chemical Structure and Properties

The structure of the compound features a benzazepine core with methoxy and acetamide functional groups, which are hypothesized to enhance its biological activity. The presence of these substituents may influence its interaction with various biological targets.

Biological Activity Overview

Research indicates that compounds within the benzazepine class often exhibit significant biological activities, including:

• Antidepressant Effects : Some benzazepines have been shown to possess antidepressant properties by modulating neurotransmitter systems.
• Anxiolytic Activity : Similar compounds have been linked to anxiolytic effects, suggesting potential use in treating anxiety disorders.
• Antitumor Activity : Certain derivatives have demonstrated cytotoxic effects against various cancer cell lines.

The mechanisms underlying the biological activities of this compound involve interaction with specific receptors and enzymes:

• Neurotransmitter Modulation : The compound may influence the levels of serotonin and dopamine in the brain, which are critical for mood regulation.
• Receptor Binding : It may act as an antagonist or agonist at various neuropeptide receptors, impacting physiological responses such as anxiety and depression.

In Vitro Studies

In vitro studies have demonstrated that the compound can inhibit specific enzymes associated with neurotransmitter metabolism, leading to increased levels of serotonin and norepinephrine in neuronal cultures. These findings suggest a potential mechanism for its antidepressant effects.

In Vivo Studies

Animal models have been employed to assess the anxiolytic properties of the compound. Results indicate a significant reduction in anxiety-like behaviors when administered at optimized doses, supporting its therapeutic potential in anxiety disorders.

Comparative Analysis with Related Compounds

A comparative analysis with structurally similar compounds highlights unique aspects of this benzazepine derivative:

Compound Name	Structure Features	Biological Activity
Benzodiazepines	Aromatic ring fused with diazepine	Anxiolytics
Quinazolinones	Contains a quinazoline ring	Anti-cancer properties
Indole Derivatives	Indole core	Diverse biological activities
Isoquinolines	Bicyclic structure	Antitumor effects

The unique arrangement of functional groups in 2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-{4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl}acetamide may confer distinct pharmacological properties compared to these related compounds.

Case Study 1: Antidepressant Efficacy

A study involving chronic administration of the compound in a rodent model demonstrated significant reductions in depressive-like behaviors as measured by the forced swim test. This suggests that the compound may be effective in treating major depressive disorder.

Case Study 2: Anxiolytic Potential

In another study, administration prior to exposure to stressors resulted in decreased anxiety-like behavior in mice. The results were comparable to those observed with established anxiolytics such as diazepam.